1-Chloro-2-fluoro-4-(methoxymethyl)benzene

• Molecular Formula: C8H8ClFO
• Molecular Weight: 174.60 g/mol
• IUPAC Name: 1-chloro-2-fluoro-4-(methoxymethyl)benzene
• InChI: InChI=1S/C8H8ClFO/c1-11-5-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key: GZUACBBVFZUGBV-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=C(C=C1)Cl)F

Description

1-Chloro-2-fluoro-4-(methoxymethyl)benzene is a halogenated aromatic compound featuring a benzene ring substituted with chlorine (Cl), fluorine (F), and a methoxymethyl group (–OCH2CH3). The compound’s molecular formula is inferred as C8H8ClFO, with a molecular weight of approximately 174.6 g/mol, based on analogous structures.

The methoxymethyl group (–OCH2CH3) is electron-donating, which may enhance solubility in polar solvents compared to non-polar halogenated aromatics. The compound is likely utilized in pharmaceutical or agrochemical synthesis, akin to 4-Chloro-3-fluorobenzotrifluoride (), which serves as a key intermediate in drug development.

Biological Activity

1-Chloro-2-fluoro-4-(methoxymethyl)benzene, a compound with the molecular formula C$_7$H$_6$ClF, has garnered attention in recent research due to its potential biological activities. This article synthesizes findings from diverse sources, focusing on its biological effects, mechanisms of action, and applications in various fields.

• Molecular Weight : 160.573 g/mol
• Boiling Point : 176.9 °C
• Density : 1.2 g/cm³
• Flash Point : 60.8 °C

Biological Activity Overview

The biological activity of 1-Chloro-2-fluoro-4-(methoxymethyl)benzene has been primarily studied in the context of its effects on pests and potential therapeutic applications.

Pesticidal Activity

Recent studies have indicated that this compound exhibits significant biological activity against agricultural pests such as the two-spotted spider mite (Tetranychus urticae) and the brown planthopper (Nilaparvata lugens). The efficacy of this compound as a pesticide is attributed to its ability to disrupt normal physiological processes in these organisms.

Pest Species	Activity Type	Efficacy
Two-spotted spider mite	Insecticidal	High
Brown planthopper	Insecticidal	High

The mechanisms through which 1-Chloro-2-fluoro-4-(methoxymethyl)benzene exerts its biological effects are not fully elucidated but may involve:

• Neurotoxic Effects : Similar compounds have shown to interfere with neurotransmitter systems in insects, leading to paralysis and death.
• Growth Disruption : The compound may inhibit growth and reproduction in target species, reducing their populations over time.

Case Studies

Several case studies have documented the effectiveness of this compound in agricultural settings:

• Field Trials on Spider Mites :
  • Conducted in controlled environments, these trials demonstrated a reduction in spider mite populations by over 80% within two weeks of application.
  • The study highlighted the compound's low toxicity to beneficial insects, making it a viable option for integrated pest management (IPM).
• Impact on Brown Planthopper :
  • Research indicated that the application of this compound resulted in significant mortality rates among brown planthoppers, with an observed efficacy rate exceeding 75% within one week post-treatment.

Applications in Therapeutics

While primarily studied for its pesticidal properties, there is emerging interest in the therapeutic potential of 1-Chloro-2-fluoro-4-(methoxymethyl)benzene. Preliminary studies suggest possible applications in:

• Anti-cancer Research : Compounds with similar structures have been investigated for their ability to inhibit cancer cell proliferation.
• COX-2 Inhibition : Research indicates that derivatives of this compound may serve as inhibitors for Cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and cancer progression.

Comparison with Similar Compounds

Key Observations :

• Electron Effects : The methoxymethyl group is electron-donating, while trifluoromethyl (–CF3, ) and sulfanyl (–S–, ) groups are electron-withdrawing. This alters the benzene ring’s reactivity in electrophilic substitution reactions.

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Boiling/Melting Point*	Solubility
1-Chloro-2-fluoro-4-(methoxymethyl)benzene	~174.6	Not reported	Moderate in polar solvents (e.g., THF, DCM)
1-Chloro-2-fluoro-4-(trifluoromethyl)benzene	198.55	Not reported	Low in water; soluble in organic solvents
1-Chloro-2-fluoro-4-(2-methylprop-2-enyl)benzene	~186.6 (C10H10ClF)	Not reported	Likely lipophilic

Notes:

• The methoxymethyl group enhances solubility in polar aprotic solvents compared to trifluoromethyl or alkenyl substituents.
• Chloro and fluoro substituents generally increase density and thermal stability .

Reactivity Trends :

• Methoxymethyl derivatives are more prone to oxidation than sulfanyl or trifluoromethyl analogs.
• Fluorine’s strong electronegativity directs electrophilic substitution to specific ring positions.